Cas no 498566-96-4 (L-Cysteine,L-cysteinyl-L-leucyl-L-threonyl-L-threonyl-L-lysyl-L-prolyl-L-arginyl-L-methionyl-)

• Product Name: L-Cysteine,L-cysteinyl-L-leucyl-L-threonyl-L-threonyl-L-lysyl-L-prolyl-L-arginyl-L-methionyl-
• CAS No: 498566-96-4
• MF: C₄₂H₇₇N₁₃O₁₂S₃
• MW: 1052.33568549156
• CID: 1537545
• Update Time: 2024-08-24

L-Cysteine,L-cysteinyl-L-leucyl-L-threonyl-L-threonyl-L-lysyl-L-prolyl-L-arginyl-L-methionyl- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,L-cysteinyl-L-leucyl-L-threonyl-L-threonyl-L-lysyl-L-prolyl-L-arginyl-L-methionyl-
• L-Cysteine, L-cysteinyl-L-leucyl-L-threonyl-L-threonyl-L-lysyl-L-prolyl-L-arginyl-L-methionyl- (9CI)

• Inchi： 1S/C42H77N13O12S3/c1-21(2)18-28(51-33(58)24(44)19-68)36(61)53-32(23(4)57)39(64)54-31(22(3)56)38(63)50-27(10-6-7-14-43)40(65)55-16-9-12-30(55)37(62)49-25(11-8-15-47-42(45)46)34(59)48-26(13-17-70-5)35(60)52-29(20-69)41(66)67/h21-32,56-57,68-69H,6-20,43-44H2,1-5H3,(H,48,59)(H,49,62)(H,50,63)(H,51,58)(H,52,60)(H,53,61)(H,54,64)(H,66,67)(H4,45,46,47)/t22-,23-,24+,25+,26+,27+,28+,29+,30+,31+,32+/m1/s1
• InChI Key： DWFOUURCTWDCLA-MCGKXFRWSA-N
• SMILES： C(O)(=O)[C@H](CS)NC(=O)[C@H](CCSC)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCCCN)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CS)N

Computed Properties

• Exact Mass: 1051.49831

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• PSA: 415.71
• pka: 2.93±0.10(Predicted)